Cas no 2228543-75-5 (ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate)

• Product Name: ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate
• CAS No: 2228543-75-5
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6235340
• PubChem ID: 165673188
• Update Time: 2025-05-20

ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate
• ethyl 4-{[hydroxy(methyl)amino]methyl}piperidine-1-carboxylate
• EN300-1998938
• 2228543-75-5

• Inchi： 1S/C10H20N2O3/c1-3-15-10(13)12-6-4-9(5-7-12)8-11(2)14/h9,14H,3-8H2,1-2H3
• InChI Key： BSOHSBWOPFQAMK-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CN(C)O)CC1)=O

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53Ų

Additional information on ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate

Professional Introduction to Ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate (CAS No. 2228543-75-5)

Ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate, identified by its CAS number 2228543-75-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate make it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of this compound incorporates a hydroxy(methyl)aminomethyl side chain, which is known to enhance its solubility and bioavailability. This characteristic is particularly advantageous in drug design, as poor solubility can significantly limit the efficacy of a therapeutic agent. The presence of the piperidine ring also contributes to the compound's pharmacological potential, as piperidine derivatives have been extensively studied for their role in modulating biological pathways related to central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions.

Recent advancements in pharmaceutical research have highlighted the importance of functionalized piperidine derivatives in the development of novel drugs. Ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate has been explored in several preclinical studies for its potential pharmacological effects. For instance, studies suggest that this compound may exhibit inhibitory activity against specific enzymes and receptors involved in disease pathways. Its ability to interact with biological targets at the molecular level makes it a valuable scaffold for designing next-generation therapeutics.

The synthesis of ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the hydroxy(methyl)aminomethyl group into the piperidine core necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve the desired product with minimal side reactions.

In terms of pharmacokinetic properties, ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are critical for determining the compound's suitability for clinical development. Preliminary data indicate that the compound has a reasonable half-life and bioavailability, suggesting its potential for effective therapeutic delivery. Additionally, its metabolic stability suggests that it may not be rapidly degraded in vivo, further enhancing its pharmacological relevance.

The compound's potential therapeutic applications are broad and span multiple disease areas. In oncology research, ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate has been investigated for its ability to modulate signaling pathways associated with cancer cell proliferation and survival. By targeting specific molecular mechanisms, this compound may offer a novel approach to cancer treatment. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, where it has shown promise in reducing inflammatory responses without significant immunosuppressive effects.

In neurology research, ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate has attracted attention for its potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neuronal receptors makes it a candidate for developing therapies that address central nervous system dysfunctions. Ongoing studies are evaluating its efficacy in animal models, providing insights into its potential as a neuroprotective agent.

The chemical properties of ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate also make it an interesting subject for material science applications. Its unique structure and functional groups allow it to serve as a building block for designing advanced materials with specific properties. For example, it has been explored as a precursor in the synthesis of polymers that exhibit enhanced biodegradability and biocompatibility. These materials have potential uses in medical implants and drug delivery systems.

The safety profile of ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate is under continuous evaluation through rigorous toxicological studies. Preliminary findings suggest that the compound exhibits low toxicity at moderate doses, making it relatively safe for further clinical investigation. However, comprehensive toxicological assessments are necessary to fully understand its long-term effects and potential adverse reactions. These studies are crucial for ensuring patient safety during clinical trials and future therapeutic use.

In conclusion, ethyl 4-{hydroxy(methyl)aminomethyl}piperidine-1-carboxylate (CAS No. 2228543-75-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for addressing various therapeutic challenges. As research progresses, this compound is expected to contribute valuable insights into new treatment strategies across multiple disease areas.